Cas no 1344803-08-2 (tert-butyl N-{1-[(E)-N'-hydroxycarbamimidoyl]cyclohexyl}carbamate)

• Product Name: tert-butyl N-{1-[(E)-N'-hydroxycarbamimidoyl]cyclohexyl}carbamate
• CAS No: 1344803-08-2
• MF: C₁₂H₂₃N₃O₃
• MW: 257.32932305336
• CID: 4695726
• Update Time: 2025-06-11

tert-butyl N-{1-[(E)-N'-hydroxycarbamimidoyl]cyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(N'-hydroxycarbamimidoyl)cyclohexyl]carbamate
• tert-butyl N-{1-[(E)-N'-hydroxycarbamimidoyl]cyclohexyl}carbamate

• Inchi： 1S/C12H23N3O3/c1-11(2,3)18-10(16)14-12(9(13)15-17)7-5-4-6-8-12/h17H,4-8H2,1-3H3,(H2,13,15)(H,14,16)
• InChI Key： LZIJNUIXXMZBED-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(=NO)N)CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Topological Polar Surface Area: 96.9

Additional information on tert-butyl N-{1-[(E)-N'-hydroxycarbamimidoyl]cyclohexyl}carbamate

Recent Advances in the Study of tert-Butyl N-{1-[(E)-N'-Hydroxycarbamimidoyl]cyclohexyl}carbamate (CAS: 1344803-08-2)

The compound tert-butyl N-{1-[(E)-N'-hydroxycarbamimidoyl]cyclohexyl}carbamate (CAS: 1344803-08-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-{1-[(E)-N'-hydroxycarbamimidoyl]cyclohexyl}carbamate as a key intermediate in the synthesis of novel hydroxamic acid derivatives. These derivatives are of particular interest due to their ability to act as potent inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The compound's unique structural features, including the tert-butyl carbamate group and the hydroxycarbamimidoyl moiety, contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry.

In a recent publication in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl N-{1-[(E)-N'-hydroxycarbamimidoyl]cyclohexyl}carbamate via a multi-step reaction sequence involving the condensation of cyclohexanone with hydroxylamine, followed by protection with tert-butyl carbamate. The study reported a high yield (85%) and excellent purity (>98%), underscoring the compound's suitability for further derivatization. Additionally, the authors explored its potential as a precursor for the development of HDAC inhibitors, showing promising in vitro activity against HDAC6, a target implicated in multiple myeloma and other malignancies.

Another study, published in Bioorganic & Medicinal Chemistry Letters, investigated the pharmacokinetic properties of tert-butyl N-{1-[(E)-N'-hydroxycarbamimidoyl]cyclohexyl}carbamate and its derivatives. The researchers found that the compound exhibits favorable metabolic stability and moderate plasma protein binding, suggesting its potential for oral administration. Furthermore, in vivo studies in rodent models demonstrated good bioavailability and tissue distribution, with a notable accumulation in tumor tissues, highlighting its potential as a targeted therapeutic agent.

Beyond its role in HDAC inhibition, recent research has explored the application of tert-butyl N-{1-[(E)-N'-hydroxycarbamimidoyl]cyclohexyl}carbamate in other therapeutic areas. For instance, a study in the European Journal of Medicinal Chemistry reported its use as a scaffold for the development of anti-inflammatory agents. The compound's ability to modulate the NF-κB signaling pathway was identified as a key mechanism, with derivatives showing significant reduction in pro-inflammatory cytokine production in macrophage cell lines.

In conclusion, tert-butyl N-{1-[(E)-N'-hydroxycarbamimidoyl]cyclohexyl}carbamate (CAS: 1344803-08-2) represents a versatile and promising compound in the field of medicinal chemistry. Its applications span from HDAC inhibition to anti-inflammatory therapy, with ongoing research continuing to uncover new potential uses. Future studies are expected to focus on optimizing its pharmacokinetic profile and exploring its efficacy in preclinical disease models, paving the way for clinical development.